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Compound of Interest

Compound Name: Isoviolanthin

Cat. No.: B1494805 Get Quote

For researchers, scientists, and drug development professionals investigating the therapeutic

potential of isoviolanthin, the selection of specific and reliable antibodies is paramount. This

guide provides a comparative analysis of commercially available antibodies for key protein

targets in isoviolanthin-related signaling pathways, focusing on the Transforming Growth

Factor-beta (TGF-β)/Smad and PI3K/Akt/mTOR pathways. Experimental data from

manufacturers and relevant literature are summarized to aid in the selection of the most

suitable reagents.

Isoviolanthin, a flavonoid glycoside, has demonstrated potential in reversing epithelial-

mesenchymal transition (EMT) in cancer cells by modulating the TGF-β/Smad and

PI3K/Akt/mTOR signaling pathways.[1] Rigorous assessment of protein expression changes

within these pathways is crucial for elucidating the mechanism of action of isoviolanthin. This

guide focuses on antibodies targeting key molecular players identified in isoviolanthin
research, including MMP-2, MMP-9, E-cadherin, N-cadherin, Vimentin, Snail, Slug, and key

components of the TGF-β and PI3K/Akt/mTOR pathways.

Comparative Tables of Antibodies
The following tables provide a summary of commercially available antibodies for protein targets

relevant to isoviolanthin research. The information is compiled from manufacturer datasheets

and publications. It is important to note that performance can vary between applications and

laboratories; therefore, in-house validation is strongly recommended.

Table 1: Antibodies for EMT Markers
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Target
Protein

Vendor
Catalog
Number

Host
Species

Validated
Application
s

Notes

E-cadherin
Cell Signaling

Technology
3195 Rabbit

WB, IHC, IF,

F

Part of EMT

Antibody

Sampler Kit

(#9782)

Bio-Rad MCA1837 Mouse WB, IHC

Recognizes

the

extracellular

domain

Proteintech 60335-1-Ig Mouse WB, IHC, IF

Tested in

various

cancer cell

lines

N-cadherin
Cell Signaling

Technology
13116 Rabbit WB, IHC, IF

Part of EMT

Antibody

Sampler Kit

(#9782)

Abcam ab76011 Rabbit
WB, IHC, IP,

F

Recombinant

monoclonal

antibody

Proteintech 66219-1-Ig Mouse WB, IHC
High dilution

factor for WB

Vimentin
Cell Signaling

Technology
5741 Rabbit

WB, IHC, IF,

F

Part of EMT

Antibody

Sampler Kit

(#9782)

Abcam ab92547 Rabbit
WB, IHC, IF,

F

Recombinant

monoclonal

antibody
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Proteintech 80232-1-RR Rabbit WB, IHC
Recombinant

antibody

Snail
Cell Signaling

Technology
3879 Rabbit

WB, IHC,

ChIP

Part of EMT

Antibody

Sampler Kit

(#9782)

Proteintech 13099-1-AP Rabbit WB, IP
Polyclonal

antibody

Slug
Cell Signaling

Technology
9585 Rabbit WB, IHC, IF

Part of EMT

Antibody

Sampler Kit

(#9782)

Novus

Biologicals
NBP1-89740 Rabbit WB, IHC

Polyclonal

antibody

ZO-1
Cell Signaling

Technology
8193 Rabbit WB, IHC, IF

Recognizes

the N-

terminus

Abbreviations: WB: Western Blot, IHC: Immunohistochemistry, IF: Immunofluorescence, F:

Flow Cytometry, IP: Immunoprecipitation, ChIP: Chromatin Immunoprecipitation.

Table 2: Antibodies for Matrix Metalloproteinases (MMPs)
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Target
Protein

Vendor
Catalog
Number

Host
Species

Validated
Application
s

Notes

MMP-2
R&D

Systems
MAB902 Mouse

WB, IHC,

ELISA

Recognizes

both pro and

active forms

Proteintech 66366-1-Ig Mouse WB, IHC

Tested in

various cell

lysates

Novus

Biologicals
NBP2-13159 Rabbit WB

Shows high

expression in

HeLa cells

MMP-9
R&D

Systems
DMP900 N/A ELISA

Quantikine

ELISA Kit

Sigma-

Aldrich
RAB0373 N/A ELISA

Measures pro

and active

forms

RayBiotech ELH-MMP9 N/A ELISA

For cell

culture

supernatants,

plasma, and

serum

Table 3: Antibodies for TGF-β/Smad and PI3K/Akt/mTOR Pathway Proteins
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Target
Protein

Vendor
Catalog
Number

Host
Species

Validated
Application
s

Notes

Smad2
Cell Signaling

Technology
5339 Rabbit

WB, IHC, IP,

ChIP

Total Smad2

antibody

mTOR
Cell Signaling

Technology
2983 Rabbit WB, IP, F

Part of

Phospho-Akt

Pathway

Antibody

Sampler Kit

(#9916)[2]

Abcam ab2732 Rabbit WB, IHC

Recognizes a

C-terminal

fragment

p-mTOR

(Ser2448)

Cell Signaling

Technology
5536 Rabbit WB, IHC

Specific for

the

phosphorylat

ed form

P70S6K
Cell Signaling

Technology
2708 Rabbit WB, IP

Total P70S6K

antibody

p-P70S6K

(Thr389)

Cell Signaling

Technology
9234 Rabbit WB, IHC, IF

Specific for

the

phosphorylat

ed form

Akt
Cell Signaling

Technology
9272 Rabbit WB, IP, IHC

Part of

Phospho-Akt

Pathway

Antibody

Sampler Kit

(#9916)[2]

p-Akt

(Ser473)

Cell Signaling

Technology

9271 Rabbit WB, IP, IHC,

F

Part of

Phospho-Akt

Pathway
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Antibody

Sampler Kit

(#9916)[2]

Experimental Protocols
Detailed and optimized protocols are critical for obtaining reliable and reproducible results.

Below are representative protocols for Western Blotting and ELISA.

Western Blot Protocol for EMT Markers
This protocol is a general guideline and may require optimization for specific antibodies and

cell lysates.

Cell Lysis:

Wash cells with ice-cold PBS.

Lyse cells in RIPA buffer (Radioimmunoprecipitation assay buffer) containing protease and

phosphatase inhibitors.

Centrifuge the lysate to pellet cell debris and collect the supernatant.

Determine protein concentration using a BCA or Bradford assay.

SDS-PAGE and Protein Transfer:

Denature protein lysates by boiling in Laemmli sample buffer.

Load equal amounts of protein per lane on an SDS-polyacrylamide gel.

Run the gel to separate proteins by size.

Transfer proteins to a PVDF or nitrocellulose membrane.

Immunoblotting:
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Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-

buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

Incubate the membrane with the primary antibody at the recommended dilution overnight

at 4°C.

Wash the membrane three times with TBST for 10 minutes each.

Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane three times with TBST for 10 minutes each.

Detection:

Prepare the enhanced chemiluminescence (ECL) substrate according to the

manufacturer's instructions.

Incubate the membrane with the ECL substrate.

Visualize the protein bands using a chemiluminescence imaging system.

ELISA Protocol for MMP-2 and MMP-9
This protocol is based on a sandwich ELISA format, commonly used for quantifying secreted

proteins in cell culture supernatants.

Plate Preparation:

Coat a 96-well microplate with a capture antibody specific for MMP-2 or MMP-9 overnight

at 4°C.

Wash the plate with wash buffer (e.g., PBS with 0.05% Tween-20).

Block the plate with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room

temperature.

Sample and Standard Incubation:
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Prepare a standard curve using recombinant MMP-2 or MMP-9 protein.

Add standards and samples (e.g., cell culture supernatants) to the wells and incubate for 2

hours at room temperature.

Wash the plate.

Detection Antibody Incubation:

Add a biotinylated detection antibody specific for MMP-2 or MMP-9 to each well and

incubate for 1-2 hours at room temperature.

Wash the plate.

Enzyme and Substrate Incubation:

Add streptavidin-HRP conjugate to each well and incubate for 20-30 minutes at room

temperature in the dark.

Wash the plate.

Add a TMB substrate solution to each well and incubate for 15-30 minutes at room

temperature in the dark.

Data Analysis:

Stop the reaction by adding a stop solution (e.g., 2N H₂SO₄).

Read the absorbance at 450 nm using a microplate reader.

Calculate the concentration of MMP-2 or MMP-9 in the samples by interpolating from the

standard curve.

Visualizing Key Pathways and Workflows
Understanding the signaling pathways affected by isoviolanthin and the experimental

workflow for antibody validation is crucial. The following diagrams, generated using Graphviz,

illustrate these concepts.
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Caption: TGF-β/Smad signaling pathway and the inhibitory effect of isoviolanthin.
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Caption: PI3K/Akt/mTOR signaling pathway and the inhibitory effect of isoviolanthin.
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Caption: A generalized workflow for antibody validation and cross-reactivity assessment.
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Conclusion and Recommendations
The selection of highly specific and validated antibodies is a cornerstone of robust and

reproducible research. While this guide provides a starting point for sourcing antibodies for key

proteins in isoviolanthin research, it is not exhaustive. Researchers are encouraged to consult

manufacturer's datasheets for the most up-to-date validation data and to perform their own in-

house validation to ensure antibody performance in their specific experimental context. The use

of positive and negative controls, as well as knockout/knockdown models where available, is

the gold standard for confirming antibody specificity and minimizing the risk of cross-reactivity.

By carefully selecting and validating antibodies, researchers can confidently investigate the

molecular mechanisms of isoviolanthin and accelerate its potential translation into therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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